Cas no 1805208-00-7 (3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile)

• Product Name: 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile
• CAS No: 1805208-00-7
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4800697
• Update Time: 2025-10-22

3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-8(10)5-3-6(14)7(12)4(13-5)1-2-11/h3,8H,1,12H2,(H,13,14)
• InChI Key： CUWIPOZFCHFTEJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(CC#N)N1)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 0
• Topological Polar Surface Area: 78.9

Additional information on 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile

3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS No. 1805208-00-7): A Comprehensive Overview

3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS No. 1805208-00-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a difluoromethyl group and a hydroxypyridine core, is increasingly being explored for its potential applications in drug discovery and crop protection. Its acetonitrile moiety further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The growing interest in 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile aligns with current trends in sustainable agriculture and precision medicine. Researchers are actively investigating its role in developing next-generation pesticides with reduced environmental impact, as well as its potential in designing small-molecule therapeutics targeting specific enzymatic pathways. The compound's fluorinated pyridine structure is particularly noteworthy, as fluorination is a key strategy in modern medicinal chemistry to improve metabolic stability and bioavailability.

From a synthetic perspective, CAS No. 1805208-00-7 presents interesting challenges and opportunities. The presence of both amino and hydroxyl groups on the pyridine ring allows for selective functionalization, enabling the creation of diverse derivatives. This property is highly valued in combinatorial chemistry and high-throughput screening platforms, where structural diversity is crucial for identifying bioactive compounds. Recent publications have highlighted its utility in constructing heterocyclic scaffolds for kinase inhibition studies.

The analytical characterization of 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are essential for verifying purity and structure, particularly given the compound's potential as a reference standard in regulatory submissions. Quality control protocols for this material often emphasize the detection and quantification of process-related impurities, reflecting the pharmaceutical industry's increasing focus on ICH guidelines for impurity profiling.

In the context of green chemistry initiatives, synthetic routes to 1805208-00-7 are being optimized to minimize hazardous byproducts and reduce energy consumption. This aligns with the broader shift toward sustainable chemical manufacturing practices. Process chemists are exploring catalytic methods and alternative solvents to improve the environmental profile of its production, responding to regulatory pressures and consumer demand for greener products.

The commercial availability of 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile through specialty chemical suppliers has facilitated its adoption in various research programs. However, sourcing high-purity material remains a critical consideration, particularly for applications in preclinical development. Storage conditions typically recommend protection from moisture and light, with stability studies indicating optimal performance when maintained at controlled temperatures.

Looking forward, the scientific community anticipates expanded applications for this compound as research into fluorinated heterocycles continues to advance. Its structural features make it a promising candidate for further exploration in areas such as metal-organic frameworks (MOFs) and materials science, beyond its established roles in life sciences. The ongoing elucidation of its physicochemical properties will likely reveal additional utilities in specialized applications.

For researchers working with CAS 1805208-00-7, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard protocols, prudent laboratory practices dictate careful management of all chemical substances. Material Safety Data Sheets (MSDS) provided by manufacturers contain essential information regarding handling, storage, and disposal.

The patent landscape surrounding derivatives of 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile shows increasing activity, particularly in the agrochemical sector. Several recent applications describe novel compounds incorporating this scaffold for controlling resistant pest strains, addressing the critical need for crop protection solutions in the face of evolving agricultural challenges. This intellectual property activity underscores the compound's commercial potential and innovation value.

In analytical method development, 1805208-00-7 serves as an important reference material for validating detection protocols in complex matrices. Its distinct spectral signatures facilitate method optimization in HPLC and UPLC systems, supporting quality assurance programs in manufacturing environments. The compound's stability under various chromatographic conditions makes it particularly useful for system suitability testing.

Academic investigations into the fundamental properties of 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile continue to yield valuable insights. Recent quantum chemical calculations have modeled its electronic structure, providing theoretical support for observed reactivity patterns. Such computational studies complement experimental work and contribute to the growing body of knowledge about fluorinated nitrogen heterocycles and their behavior in chemical systems.

The global market for fine chemicals like CAS No. 1805208-00-7 reflects increasing demand from emerging economies, where pharmaceutical and agricultural research capabilities are expanding rapidly. Supply chain considerations for this material include not only traditional manufacturing hubs but also growing capabilities in regions developing their knowledge-based economies. This geographical diversification presents both opportunities and challenges for consistent quality maintenance.

Future research directions for 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile may explore its potential in catalysis and materials synthesis, building upon its demonstrated utility in medicinal chemistry. The compound's balanced lipophilicity and hydrogen bonding capacity suggest possible applications in designing specialized ligands or functional materials. Interdisciplinary collaborations will likely uncover novel applications beyond current expectations.